Journal Name:Food Science and Technology International
Journal ISSN:1082-0132
IF:2.638
Journal Website:http://fst.sagepub.com/content/current
Year of Origin:1995
Publisher:SAGE Publications Inc.
Number of Articles Per Year:64
Publishing Cycle:Bimonthly
OA or Not:Not
Food Science and Technology International ( IF 2.638 ) Pub Date: 2021-05-14 , DOI:
10.1134/s1990750821020050
Abstract—The review considers complex, controversial, and individual effects of heparin and its derivatives on the bone and circulatory systems in dependence of the dose, the state of the cells and tissues of the recipient. General data on the anticoagulant activity of heparin and its derivatives are presented; special attention is paid to the effect of heparin on mesenchymal cells and tissues and its role in angiogenesis. We also discuss the ability of heparin to bind osteogenic and angiogenic biomolecules in the context of the development of systems for their delivery and sustained controlled release and propose a schematic representation of the positive and side effects of heparin as a delivery system for biomolecules in tissue engineering.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2022-11-16 , DOI:
10.1134/s1990750822040023
AbstractIn recent years, there has been interest in the study of platelets, the functions of which, as it turned out, are not limited to their involvement in the mechanism of blood coagulation. Many works are devoted to the study of the functional state of platelets under conditions of acute and chronic alcohol exposure. The results of such studies can be useful in the development of new markers of the degree of alcohol intoxication of the body for the subsequent choice of a method for drug correction of disorders caused by acute or chronic alcohol effects. The review summarizes the results of studies on the effect of ethanol on the platelet biogenesis, abundance, morphology, and biochemistry. An analysis of studies performed both in vitro and in experimental animals in vivo, as well as the results of clinical observations, is presented.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2021-08-16 , DOI:
10.1134/s1990750821030057
Abstract—In the central nervous system of mammals, there are specialized areas, known as neurogenic niches, in which neurogenesis is observed in the postnatal period. It is believed that astrocytes in the composition of neurogenic niches play a significant role in the regulation of neurogenesis, and therefore they are considered as a promising “target” for the possible control of neurogenesis, including the use of optogenetics. In the framework of this study, we have formed an in vitro model of a neurogenic niche, consisting of cerebral endothelial cells, astrocytes, and neurospheres. Astrocytes in the neurogenic niche model expressed channelrhodopsin ChR2 and underwent photoactivation. The effect of photoactivated astrocytes on the expression profile of neurogenic niche cells was evaluated using methods of immunocytochemical analysis. It was found that intact astrocytes in the composition of the neurogenic niche promoted neuronal differentiation of stem cells, as well as the activation of astroglia expressing photosensitive proteins, changed expression of molecules characterized by intercellular interactions of pools of resting and proliferating cells in the composition of the neurogenic niche with the participation of NAD+ (Cx43, CD38, CD157), lactate (MCT1). The registered changes reflect: (i) impaired paracrine interactions between two subpopulations of cells, one of which acts as a source of NAD+, and another one is a consumer of NAD+ required for processes of the intracellular signal transduction; (ii) changes in the mechanisms of lactate transport due to aberrant expression of the lactate transporter MCT1 in cells forming a pool of cells developing along the neuronal path of differentiation (but not neuronal stem cells). In general, during photostimulation of niche astrocytes, the total proliferative activity increases mainly due to neural progenitor cells, but not neural stem cells. Thus, optogenetic activation of astrocytes can become a promising tool for controlling the activity of neurogenesis processes and the formation of a local proneurogenic microenvironment in an in vitro model of the neurogenic niche.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2022-05-17 , DOI:
10.1134/s199075082202007x
Abstract—The experimental data obtained by Simats, A. et al. (Molecular and Cellular Proteomics, 2020, vol. 19, no. 12, pp. 1921–1936) were analyzed using a bioinformatic aproach. Original experimental results available in the ProteomeXchange database were obtained using a comprehensive multiomics approach to identify potential blood biomarkers in ischemic stroke in mice. The identification of peptides with post-translational modification (PTM) was performed by us using the raw data (accession code PXD016538). Only phosphorylation and deamination were considered as PTMs. Different combinations of data sets (ischemic tissue with intact tissue, ischemic tissue with control taken from mice after sham surgery, etc.) were compared both in terms of the ratio of abundance for the modified peptide to the unmodified variant and in terms of absolute values of abundance. The most probable change in the PTM levels was shown for 27 proteins, which included dynamin, glycogen phosphorylase and 70 kDa heat shock protein.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2021-11-02 , DOI:
10.1134/s1990750821040089
Abstract—Metabolic stability determines the susceptibility of compounds to biotransformation on the body. It is characterized by such parameters as half-life (T1/2) and clearance (CL). In vitro systems based on cells or subcellular fractions (mainly liver microsomal enzymes) are consider as models of processes occurring in a living organism and are used for metabolic stability assessment. The data obtained from the experiments are used to build QSAR models. Based on the freely available database ChEMBL v.27, we collected more than 8000 records containing the structures of compounds and their clearance and/or half-life time values obtained on human liver microsomes. GUSAR (General Unrestricted Structure-Activity Relationships) and PASS (Prediction of Activity Spectra for Substances) software were used to create quantitative and qualitative models based on the collected data. A 5-fold cross-validation procedure was used to the model assessments. Thresholds T1/2 = 30 min and CL = 20 mL/min/kg were chosen to distinguish between stable and unstable molecules. The accuracy of the models changes from 0.5 (calculated using 5-fold cross-validation on quantitative models for predicting the half-life) to 0.96 (calculated using 5-fold cross-validation on classification models for predicting the clearance).
Food Science and Technology International ( IF 2.638 ) Pub Date: 2022-08-15 , DOI:
10.1134/s199075082203009x
Abstract—The effect of the synthesized N-alkynyl-17-aminosteroids and N-alkynyl-20-aminosteroids (based on dehydroepiandrosterone and pregnenolone, respectively) on C6 rat glioma cell functions has been investigated. At 10 μM, the compounds had an insignificant effect on C6 glioma mitochondrial membrane potential, but increased cell autophagy by 70–90%; this effect was comparable to the known autophagy inducer dexamethasone. Docking simulations predict a potential high-affinity interaction between N-alkynylaminosteroids and Keap1 and the Hedgehog pathway protein, Smoothened, which are involved in autophagy regulation. The possible mechanisms of observed processes are discussed.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2022-02-14 , DOI:
10.1134/s1990750822010097
AbstractUsing human chromosome 18 (Ch18) genes as an example, a PCR analysis of the interindividual variability of expression of 244 genes was performed in the liver tissue. Although the quantitative profiles of the Ch18 transcriptome, expressed as the number of cDNA copies per single cell, showed a high degree of correlation between donors (Pearson correlation coefficient rp ranged from 0.963 to 0.966), the expression of the significant number of genes (from 13% to 19%, depending on the method of experimental data normalization) varied by more than 4-fold when comparing donors pairwise. At the same time, the proportion of differentially expressed genes increased with a decrease in the level of their expression. It is shown that the higher quantitative variability of low-abundance transcripts has mainly biological rather than technical nature. Bioinformatic analysis of the interindividual variability of the differential expression of Ch18 genes in the human liver tissue did not reveal any statistically significant groups of genes related to certain biological processes. This obviously indicates a rather transient nature of the interindividual variability of Ch18 gene expression, probably reflecting the response of cells of an individual to specific external stimuli.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2022-08-15 , DOI:
10.1134/s199075082203012x
AbstractSialic acids (SA) are neuraminic acid derivatives, located at the terminal position in the chains of monosaccharide residues of various glycoconjugates. SA play a dual role: they either mask recognition sites, or, on the contrary, represent biological targets that can be recognized by receptor proteins and serve as ligands. The desialylation/sialylation processes can be considered as a dynamic modification regulated by sialyltransferases and sialidases in response to external or internal stimuli. This review describes the structural and functional diversity and the potential use of SA fractions as biomarkers for various pathological conditions. Almost any extreme impact on the body and inflammatory processes are accompanied by an increase in the level of both total and free SA in the blood and tissues. Possible reasons for the increase of sialoglycoconjugate metabolism indicators in biological material include: (i) activation of the hepatocyte synthesis and secretion of various acute-phase proteins, many of which are sialoglycoproteins, (ii) impaired membrane integrity and destruction of body cells, (iii) high activity of sialidases (neurominidases) and sialyltransferases. Most acute and chronic liver diseases are characterized by the decrease in the total level of SA in the blood serum (because many plasma proteins are synthesized and glycosylated in hepatocytes). Aberrant sialylation results in changes of sialoglycoconjugate structure, its ability to perform biological functions and sialoglycoconjugate half-life. Glycosylation is the most common post-translational modification of proteins in the virus, which not only promotes the formation of specific conformation of viral proteins, but also modulates their interaction with receptors and affects host cell recognition, viral replication and infectivity. Serum total SA concentration increases in some benign and inflammatory conditions, which indicates a lack of specificity and limits their use for early detection and screening of neoplastic diseases. Clinical and diagnostic value of determining the sialoglycoconjugate metabolic indicators, including changes in the content of both SA fractions and specific proteins in various biological fluids and tissues, consists in establishing the causes and mechanisms of biochemical changes in the body in certain diseases. In combination with the measurement of existing markers, they can be used to improve diagnosis, staging and monitoring of therapeutic response in some pathological conditions where the need for specificity is less than for specific diagnostics.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2022-02-14 , DOI:
10.1134/s1990750822010115
AbstractA comparative analysis of molecular genetic phenotypes of mucous membrane cells has been carried out in five anatomical regions of the large intestine in a group of healthy donors. The mRNA expression profiles of 62 genes involved in the regulation of vital cellular function were investigated in 181 biopsy samples of morphologically unchanged colon mucosa, obtained from the colon (ascending, transverse, descending, sigmoid) and rectum sections during prophylactic colonoscopy of 58 donors without large intestine pathology. The mRNA levels for 62 genes involved in the regulation of apoptosis, proliferation, transcription, differentiation, cell-cell adhesion, and immune response were assessed by RT-PCR. Statistically significant differences were found for the molecular phenotypes of five sections of the large intestine. The results of the study can serve as a basis for creating a reference database (values of expression profiles), developing methods of differential diagnostics and screening of various pathologies of the large intestine.
Food Science and Technology International ( IF 2.638 ) Pub Date: 2021-11-02 , DOI:
10.1134/s1990750821040090
Abstract—The antioxidant effect of dinitrosyl iron complexes (DNICs) was studied in various model systems. DNICs with glutathione ligand (DNIC-GS) effectively inhibited Cu2+-induced peroxidation of low density lipoproteins (LDL). The antioxidant effect of DNICs with phosphate ligands and free reduced glutathione (GSH) was less pronounced. In addition, DNIC-GS suppressed reactive oxygen species (ROS) formation during co-oxidation of lecithin liposomes and glucose. Free radical oxidation in this system was induced with a lipophilic azo initiator (AIBN) and evaluated by luminol-dependent chemiluminescence. NO sharply stimulated chemiluminescence during co-oxidation of glucose and liposomes, thus suggesting the formation of potent oxidants under these conditions. DNIC-GS scavenged the superoxide radical anion generated in the xanthine-xanthine oxidase system. Superoxide production was assessed by lucigenin-dependent chemiluminescence and electron paramagnetic resonance (EPR) spectroscopy. Chemiluminescence revealed the dose-dependent mode of the antiradical effect DNIC-GS; moreover, these complexes were more efficient than GSH. EPR spectra of adducts of the DEPMPO spin trap with free radicals suggest that the interaction of DNIC-GS and superoxide does not result in the formation of the thiyl radical of glutathione. Here we propose a mechanism of the antioxidant action of DNIC-GS, suggesting that unstable intermediate complexes are formed upon their interaction with superoxide or lipid radicals. After subsequent intramolecular rearrangement, these intermediates decompose without the free radical formation as the by-products.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | CHEMISTRY, APPLIED 应用化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.00 | 46 | Science Citation Index Expanded | Not |
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